Cas no 2138241-15-1 (4-(tert-butoxy)carbonyl-2,2-dimethyloxane-4-carboxylic acid)

• Product Name: 4-(tert-butoxy)carbonyl-2,2-dimethyloxane-4-carboxylic acid
• CAS No: 2138241-15-1
• MF: C₁₃H₂₂O₅
• MW: 258.310784816742
• CID: 5995591
• PubChem ID: 165799977
• Update Time: 2025-11-06

4-(tert-butoxy)carbonyl-2,2-dimethyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butoxy)carbonyl-2,2-dimethyloxane-4-carboxylic acid
• 2138241-15-1
• EN300-1083892
• 4-[(tert-butoxy)carbonyl]-2,2-dimethyloxane-4-carboxylic acid

• Inchi： 1S/C13H22O5/c1-11(2,3)18-10(16)13(9(14)15)6-7-17-12(4,5)8-13/h6-8H2,1-5H3,(H,14,15)
• InChI Key： SKSRKICKPQWPIV-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C(=O)OC(C)(C)C)CC1(C)C

Computed Properties

• Exact Mass: 258.14672380g/mol
• Monoisotopic Mass: 258.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.8Ų

Additional information on 4-(tert-butoxy)carbonyl-2,2-dimethyloxane-4-carboxylic acid

4-(tert-butoxy)carbonyl-2,2-dimethyloxane-4-carboxylic acid: A Comprehensive Overview (CAS No. 2138241-15-1)

4-(tert-butoxy)carbonyl-2,2-dimethyloxane-4-carboxylic acid (CAS No. 2138241-15-1) is a sophisticated organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a tert-butoxy carbonyl group and a dimethyl oxane ring, making it a valuable intermediate in the synthesis of various bioactive molecules and functional materials.

The tert-butoxy carbonyl group in 4-(tert-butoxy)carbonyl-2,2-dimethyloxane-4-carboxylic acid serves as a versatile protecting group for carboxylic acids, facilitating the selective manipulation of functional groups in complex organic molecules. This property is particularly useful in the synthesis of peptides and other biologically active compounds where precise control over reactivity is essential. Recent studies have highlighted the efficiency of this protecting group in improving the yield and purity of target molecules, thereby enhancing the overall synthetic process.

The dimethyl oxane ring in 4-(tert-butoxy)carbonyl-2,2-dimethyloxane-4-carboxylic acid contributes to the compound's stability and solubility characteristics. These properties are crucial for its application in various chemical reactions and formulations. For instance, the compound's solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it an excellent candidate for use in solution-phase synthesis and catalytic reactions. Additionally, the ring structure provides a rigid framework that can influence the conformational behavior of larger molecules, which is beneficial in the design of drug candidates with specific pharmacological properties.

In the context of pharmaceutical research, 4-(tert-butoxy)carbonyl-2,2-dimethyloxane-4-carboxylic acid has shown promise as a building block for the development of novel therapeutic agents. Its ability to form stable esters and amides with other functional groups allows for the creation of diverse chemical libraries that can be screened for biological activity. Recent advancements in high-throughput screening technologies have enabled researchers to identify potential leads from these libraries more efficiently, accelerating the drug discovery process.

One notable application of 4-(tert-butoxy)carbonyl-2,2-dimethyloxane-4-carboxylic acid is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The tert-butoxy carbonyl group can be used to mask reactive functional groups, thereby improving the stability and bioavailability of prodrugs. This approach has been successfully applied in the development of antiviral and anticancer agents, where enhanced stability and targeted delivery are critical for therapeutic efficacy.

Beyond its pharmaceutical applications, 4-(tert-butoxy)carbonyl-2,2-dimethyloxane-4-carboxylic acid has also found utility in materials science. The compound's unique structural features make it an attractive candidate for the synthesis of polymers with tailored properties. For example, researchers have explored its use in the preparation of biodegradable polymers for environmental applications and drug delivery systems. The tert-butoxy carbonyl group can be designed to degrade under specific conditions, releasing active compounds at controlled rates.

In conclusion, 4-(tert-butoxy)carbonyl-2,2-dimethyloxane-4-carboxylic acid (CAS No. 2138241-15-1) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for scientists and researchers working at the forefront of these fields. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.